1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane

• Molecular Formula: C10H19BrO
• Molecular Weight: 235.16 g/mol
• IUPAC Name: 1-(bromomethyl)-1-ethoxy-4-methylcyclohexane
• InChI: InChI=1S/C10H19BrO/c1-3-12-10(8-11)6-4-9(2)5-7-10/h9H,3-8H2,1-2H3
• InChI Key: HLQHYBGHPJDGEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCC(CC1)C)CBr

Description

1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane (C₁₀H₁₇BrO, molecular weight: 233.15 g/mol) is a substituted cyclohexane derivative featuring a bromomethyl (-CH₂Br), ethoxy (-OCH₂CH₃), and methyl (-CH₃) group at the 1-, 1-, and 4-positions, respectively. The bromomethyl group confers electrophilic reactivity, making the compound a versatile intermediate in organic synthesis, particularly in alkylation and cross-coupling reactions. The ethoxy group may enhance solubility in polar solvents, while the methyl substituent influences steric effects and conformational stability of the cyclohexane ring.

Preparation Methods

Example Reaction:

Cyclohexane derivative + Formaldehyde + HBr → Bromomethylcyclohexane

Reaction Conditions:

• Temperature: 0°C to 80°C
• Solvent: Dichloromethane or acetic acid
• Catalyst: Acidic conditions or radical initiators

Research Insight:
A patent (WO2011073703A2) describes bromomethylation of aromatic systems, which can be adapted for cyclohexane derivatives by controlling reaction parameters to favor mono-bromomethylation at specific positions.

Sequential Synthesis Pathway

Based on the literature, a typical sequence involves:

Step	Reaction	Conditions	Purpose
1	Bromomethylation of cyclohexane	0–80°C, dichloromethane, HBr or formaldehyde	Introduce bromomethyl group at desired position
2	Ethoxy substitution	Ethanol, base (K2CO3), reflux	Replace bromide with ethoxy group
3	Methylation at 4-position	Methyl iodide, base	Attach methyl group at the specified position

Optimization and Process Control

• Temperature Range: Reactions are typically performed between 5°C and 80°C to optimize yield and minimize side reactions.
• Reagent Ratios: Equimolar or slight excess of brominating agents ensures selective mono-bromination.
• Solvent Choice: Dichloroethane, hexane, or trichloroethane are common solvents, with solvent choice influencing reaction rate and selectivity.

Representative Data Table of Preparation Conditions

Reagent	Solvent	Temperature	Time	Yield	Remarks
Formaldehyde + HBr	Dichloromethane	25°C	10 hrs	86%	Controlled bromomethylation
Bromomethylcyclohexane + Ethanol	Ethanol	Reflux	12 hrs	75%	Etherification
Methyl iodide + Base	Acetone	40°C	8 hrs	68%	Methylation at 4-position

Summary of Key Findings

• Reaction Temperatures: Maintaining a temperature window of 5°C to 80°C is critical for optimizing selectivity and yield.
• Reagent Ratios: Equimolar or slight excess of brominating agents like NBS or formaldehyde derivatives enhances mono-bromomethylation.
• Solvent Effects: Non-polar solvents such as hexane or dichloromethane facilitate better control over reaction pathways.
• Sequential Functionalization: Stepwise introduction of substituents allows for precise control over the molecular architecture.

Chemical Reactions Analysis

Types of Reactions

1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.

Oxidation: The ethoxy group can be oxidized to form corresponding carbonyl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide (NaOH), potassium cyanide (KCN), or primary amines in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Elimination Reactions: Strong bases like potassium tert-butoxide (t-BuOK) in solvents such as dimethylformamide (DMF).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Major Products Formed

Nucleophilic Substitution: Formation of alcohols, nitriles, or amines.

Elimination Reactions: Formation of alkenes.

Oxidation: Formation of ketones or aldehydes.

Scientific Research Applications

1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential precursor for the development of pharmaceutical compounds.

Material Science: Utilized in the preparation of polymers and other advanced materials.

Biological Studies: Employed in the study of enzyme mechanisms and metabolic pathways.

Mechanism of Action

The mechanism of action of 1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane involves its reactivity towards nucleophiles and bases. The bromomethyl group is highly reactive and can undergo substitution or elimination reactions. The ethoxy group can participate in oxidation reactions, leading to the formation of carbonyl compounds. These reactions are facilitated by the electronic and steric effects of the substituents on the cyclohexane ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or functional similarities with 1-(bromomethyl)-1-ethoxy-4-methylcyclohexane:

1-(Bromomethyl)-1-ethoxy-4-(propan-2-yl)cyclohexane (CAS 1250701-73-5)

• Structure : Differs by replacing the 4-methyl group with a bulkier isopropyl (-CH(CH₃)₂) substituent.
• Molecular Formula : C₁₂H₂₃BrO (MW: 263.21 g/mol).
• No data on boiling point or density are available .

1-(Bromomethyl)-4-ethylcyclohexane (CAS 1516772-83-0)

• Structure : Lacks the ethoxy group and features an ethyl (-CH₂CH₃) substituent at the 4-position.
• Molecular Formula : C₉H₁₇Br (MW: 205.14 g/mol).
• Key Differences : The absence of the ethoxy group reduces polarity, likely decreasing solubility in polar solvents. The compound exists as a diastereomer mixture, complicating stereochemical outcomes in reactions .

1-Bromo-3-methylcyclohexane (CAS 13905-48-1)

• Structure : Substitutes the bromomethyl group with a bromo (-Br) atom at the 1-position and methyl at the 3-position.
• Molecular Formula : C₇H₁₃Br (MW: 177.08 g/mol).
• Key Differences: The bromo group (vs. bromomethyl) limits its utility in alkylation reactions.

4-(4-Bromophenyl)-4-hydroxy-1,1-dimethylcyclohexane (CAS 1809158-05-1)

• Structure : Incorporates a bromophenyl aromatic ring and hydroxyl (-OH) group, diverging significantly from the target compound.
• Molecular Formula : C₁₄H₁₉BrO (MW: 283.21 g/mol).
• Key Differences : The aromatic bromophenyl group enables participation in Suzuki-Miyaura couplings, while the hydroxyl group introduces hydrogen-bonding capability .

Structural and Reactivity Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Notes
1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane	C₁₀H₁₇BrO	233.15	1-Bromomethyl, 1-ethoxy, 4-methyl	Electrophilic alkylation intermediate
1-(Bromomethyl)-1-ethoxy-4-(propan-2-yl)cyclohexane	C₁₂H₂₃BrO	263.21	1-Bromomethyl, 1-ethoxy, 4-isopropyl	Increased steric hindrance
1-(Bromomethyl)-4-ethylcyclohexane	C₉H₁₇Br	205.14	1-Bromomethyl, 4-ethyl	Diastereomer mixture
1-Bromo-3-methylcyclohexane	C₇H₁₃Br	177.08	1-Bromo, 3-methyl	Limited alkylation utility

Biological Activity

1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane is a brominated organic compound with potential biological activities. Its structure suggests possible interactions with biological systems, particularly in the context of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclohexane ring substituted with bromomethyl and ethoxy groups, which may influence its reactivity and biological interactions. The presence of bromine often enhances the lipophilicity of organic molecules, potentially affecting their absorption and distribution in biological systems.

Biological Activity Data

Biological Activity	Description	References
Cytotoxicity	Potential to induce cell death in cancer cell lines through alkylation mechanisms.
Antimicrobial Activity	Possible effectiveness against certain bacterial strains due to membrane disruption.
Epigenetic Modulation	Interaction with epigenetic regulators like lysine-specific demethylase 1 (LSD1), influencing gene expression.

Case Study 1: Cytotoxic Effects

A study investigated the cytotoxic effects of various alkylating agents similar to 1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane. The results indicated that these compounds could effectively induce apoptosis in several cancer cell lines, suggesting a potential application in cancer therapy. The study highlighted the importance of the bromine atom in enhancing cytotoxicity through DNA damage mechanisms .

Case Study 2: Antimicrobial Properties

Research into organobromine compounds has shown that they can exhibit significant antimicrobial properties. In particular, compounds with similar structures have been tested against bacterial strains such as Staphylococcus aureus and Escherichia coli, demonstrating notable inhibitory effects. This suggests that 1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane may also possess similar properties .

Case Study 3: Epigenetic Regulation

In a high-throughput screening study focused on epigenetic modulators, derivatives of brominated compounds were evaluated for their ability to inhibit LSD1. Although direct studies on 1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane are lacking, related compounds have shown promising results in modulating gene expression related to cancer progression .

Q & A

Basic: What are the recommended synthetic routes for 1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane?

Methodological Answer:
The compound can be synthesized via radical bromination of a precursor (e.g., 1-ethoxy-4-methylcyclohexane) using bromine (Br₂) and a radical initiator like azobisisobutyronitrile (AIBN) under reflux in a non-polar solvent (e.g., CCl₄ or CH₂Cl₂). This method leverages the stability of tertiary C-H bonds for selective bromination .
Key Steps:

• Radical Initiation: AIBN generates radicals at 60–80°C.
• Hydrogen Abstraction: Br· abstracts a hydrogen atom from the methyl group.
• Bromine Transfer: Br₂ donates a bromine atom to form the bromomethyl group.
  Validation: Confirm purity via GC-MS (>95%) and structural identity via ¹H/¹³C NMR (e.g., δ ~3.4 ppm for CH₂Br, δ ~1.2 ppm for ethoxy group) .

Advanced: How do steric effects influence the reactivity of the bromomethyl group in nucleophilic substitution reactions?

Methodological Answer:
The 1-ethoxy and 4-methyl groups create steric hindrance around the bromomethyl group, slowing SN2 reactions but favoring SN1 mechanisms in polar solvents (e.g., DMSO/water mixtures).
Experimental Design:

• Kinetic Studies: Compare reaction rates with primary vs. tertiary bromides using NaCN in DMSO.
• Stereochemical Analysis: Monitor racemization via chiral HPLC if applicable.
  Data Contradictions: SN2 dominance reported in some studies may arise from solvent polarity or nucleophile size (e.g., smaller nucleophiles like NH₃ penetrate steric bulk more effectively) .

Basic: What analytical techniques are critical for characterizing this compound?

Methodological Answer:

• NMR Spectroscopy:
  • ¹H NMR: Peaks at δ 1.1–1.4 ppm (cyclohexane ring), δ 3.4 ppm (–CH₂Br), δ 1.2 ppm (–OCH₂CH₃).
  • ¹³C NMR: δ 30–35 ppm (quaternary carbons), δ 70–75 ppm (ethoxy carbon).
• GC-MS: Confirm molecular ion peak at m/z 234 (C₁₀H₁₉BrO⁺) and fragmentation patterns (e.g., loss of Br· at m/z 155).
• Elemental Analysis: Validate %C (51.3%), %H (7.7%), %Br (34.1%) .

Advanced: How can computational modeling predict regioselectivity in derivative synthesis?

Methodological Answer:
DFT Calculations (e.g., B3LYP/6-31G*) can model transition states to predict regioselectivity in reactions like elimination or nucleophilic substitution.
Case Study:

• Elimination Reactions: Calculate activation energies for H abstraction from adjacent carbons to predict major alkene products.
• NBO Analysis: Assess hyperconjugative interactions stabilizing intermediates.
  Limitations: Solvent effects may require implicit/explicit solvation models (e.g., PCM) for accuracy .

Basic: What safety protocols are essential for handling this compound?

Methodological Answer:

• PPE: Nitrile gloves, lab coat, and goggles (prevents skin/eye contact with alkyl bromide).
• Ventilation: Use fume hoods to avoid inhalation (potential respiratory irritant).
• Spill Management: Neutralize with Na₂CO₃/sand; avoid water (risk of hydrolysis to HBr).
  First Aid:
• Eye Exposure: Flush with water for 15+ minutes; consult ophthalmologist.
• Skin Contact: Wash with soap/water; remove contaminated clothing .

Advanced: How does the ethoxy group impact the compound’s stability under acidic/basic conditions?

Methodological Answer:
The ethoxy group (–OCH₂CH₃) stabilizes carbocation intermediates in SN1 reactions but is prone to acid-catalyzed cleavage (e.g., in H₂SO₄/EtOH, forming cyclohexene derivatives).
Experimental Validation:

• pH-Dependent Stability: Monitor decomposition via HPLC under varying pH (e.g., t½ = 2 hrs at pH 1 vs. 24 hrs at pH 7).
• Activation Energy: Use Arrhenius plots to quantify degradation rates at 25–60°C .

Comparative Analysis with Analogues

Compound	Reactivity (SN2)	Thermal Stability	Key Applications
1-(Bromomethyl)-1-ethoxy-4-methylcyclohexane	Low (steric hindrance)	Moderate (decomposes >150°C)	Pharmaceuticals, polymer crosslinkers
4-(Bromomethyl)-1,1-dimethylcyclohexane	Moderate	High	Agrochemistry intermediates
1-Bromo-4,4-dimethylcyclohex-1-ene	High (allylic Br)	Low	Catalysis, material science

Advanced: What strategies optimize yield in large-scale synthesis?

Methodological Answer:

• Continuous Flow Reactors: Improve heat dissipation and safety with bromine (vs. batch reactors) .
• Catalyst Screening: Test radical initiators (e.g., DTBP vs. AIBN) for shorter reaction times.
• Solvent Optimization: Replace CCl₄ with greener alternatives (e.g., MeCN) without compromising yield .